![molecular formula C13H10BrFN2O B5854543 N-(2-bromophenyl)-N'-(4-fluorophenyl)urea](/img/structure/B5854543.png)
N-(2-bromophenyl)-N'-(4-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromophenyl)-N'-(4-fluorophenyl)urea, also known as BU-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. The inhibition of FAAH by BU-1 leads to an increase in endocannabinoid levels, which has been linked to various physiological and biochemical effects.
Mechanism of Action
N-(2-bromophenyl)-N'-(4-fluorophenyl)urea functions as a competitive inhibitor of FAAH, which is responsible for the degradation of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Inhibition of FAAH by this compound leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects in preclinical studies. It has been demonstrated to have analgesic effects in models of acute and chronic pain. Additionally, this compound has been shown to have anti-inflammatory effects, as well as anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-N'-(4-fluorophenyl)urea has several advantages for lab experiments, including its high potency and selectivity for FAAH inhibition. Additionally, this compound has good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, this compound has some limitations, including its low solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for research on N-(2-bromophenyl)-N'-(4-fluorophenyl)urea. One area of interest is the potential for this compound in treating various neurological disorders, such as epilepsy and Parkinson's disease. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic applications. Finally, there is potential for the development of novel FAAH inhibitors based on the structure of this compound, which could lead to the discovery of new therapeutic agents.
Synthesis Methods
The synthesis of N-(2-bromophenyl)-N'-(4-fluorophenyl)urea involves the reaction between 2-bromophenyl isocyanate and 4-fluoroaniline. This reaction is catalyzed by a base, typically triethylamine, in an organic solvent such as dichloromethane. The resulting product, this compound, is obtained as a white solid and can be purified using column chromatography.
Scientific Research Applications
N-(2-bromophenyl)-N'-(4-fluorophenyl)urea has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects in preclinical studies. Additionally, this compound has been investigated for its potential in treating various neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(4-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFN2O/c14-11-3-1-2-4-12(11)17-13(18)16-10-7-5-9(15)6-8-10/h1-8H,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVOCHXLDMUBEIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NC2=CC=C(C=C2)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.